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Compound of Interest

Compound Name: Benzyltriphenylphosphonium

Cat. No.: B107652

An in-depth guide for researchers, scientists, and drug development professionals on the safe
handling, storage, and emergency procedures for benzyltriphenylphosphonium chloride.

This technical document provides a comprehensive overview of the safety data and handling
precautions for benzyltriphenylphosphonium chloride (CAS No. 1100-88-5). The information
is compiled and presented to meet the needs of laboratory professionals, ensuring a thorough
understanding of the risks associated with this compound and the necessary measures to
mitigate them.

Hazard Identification and Classification

Benzyltriphenylphosphonium chloride is classified as a highly toxic substance. It is fatal if
swallowed or inhaled and toxic in contact with skin.[1][2] It causes serious eye damage and
skin irritation.[1][2] Furthermore, it may cause respiratory irritation and is toxic to aquatic life
with long-lasting effects.[1]

GHS Classification:
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Hazardous to the H411: Toxic to aquatic
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Chronic Hazard

effects

Source:[1][3]

Toxicological Data

The toxicological properties of benzyltriphenylphosphonium chloride have been investigated,
and the following quantitative data is available.

Test Species Route Value

LD50 Rat Oral 43 mg/kg

LC50 Rat Inhalation 0.13 mg/L (4 h)
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Source:[1]

Symptoms of Exposure:

dryness.[1]

Ingestion: Fatal if swallowed.[4]

Skin contact: May lead to inflammation, itching, scaling, reddening, blistering, pain, or

Eye contact: Can cause redness, pain, or severe eye damage.[1]

Inhalation: May result in irritation of the lungs and respiratory system.[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties is provided below.

Property Value

Molecular Formula C25H22CIP

Molecular Weight 388.87 g/mol

Appearance White to off-white powder

Melting Point =300 °C

Flash Point >300 °C

Stability Stable under recommended storage conditions.

It is hygroscopic and light-sensitive.

Incompatible Materials

Strong oxidizing agents, bases.

Hazardous Decomposition Products

Carbon oxides, hydrogen chloride, and

phosphorus oxides.

Source:[1][2][4][5]

Safe Handling and Storage Protocols
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Adherence to strict safety protocols is mandatory when handling
benzyltriphenylphosphonium chloride.

Engineering Controls

o Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[2]

» Facilities must be equipped with an eyewash station and a safety shower in close proximity
to the handling area.[1][2]

Personal Protective Equipment (PPE)

A detailed workflow for donning and doffing PPE is crucial for minimizing exposure risk.

PPE Doffing Sequence (to avoid contamination)
Remove outer gloves }——{ Remove lab coat or suit }——{ Remove face shield or goggles
Inspect all PPE for damage }——{ Don inner gloves }——{ Don lab coat or chemical resistant sui

Remove inner gloves }——{ Wash hands thoroughly
PPE Donning Sequence
it }——{ Don respiratory protection (e.g., N95 or higher) }——{ Don safety goggles or face shield }——{ Don outer gloves (over cuffs)

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Donning and Doffing Workflow.

Handling Procedures

e Avoid all contact with skin, eyes, and clothing.[1]
e Do not breathe dust or fumes.[1]

e Minimize dust generation and accumulation.[1]
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e Wash hands thoroughly after handling.[1]

e Do not eat, drink, or smoke in the handling area.[1]

Storage Conditions

» Store in a tightly-closed container in a cool, dry, and well-ventilated area.[1]

o Keep away from incompatible substances such as strong oxidizing agents.[1]
e The substance is hygroscopic and should be protected from moisture.[2][4]

o Store in a locked-up area.[1]

Emergency Procedures

Immediate and appropriate response to emergencies is critical to prevent harm.

First Aid Measures

Exposure Route First Aid Protocol

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Seek immediate

medical attention.

Immediately flush skin with running water for at
) least 15 minutes while removing contaminated
Skin Contact . . . :
clothing and shoes. Seek immediate medical

attention.

Immediately flush open eyes with running water
Eye Contact for at least 15 minutes. Seek immediate medical

attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.
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Source:[1]

Accidental Release Measures

The following diagram outlines the logical steps to be taken in the event of a spill.
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Spill Occurs

Contain the spill with inert absorbent material

Carefully sweep or vacuum up the material

Decontaminate the area

Place waste in a sealed, labeled container for hazardous waste disposal

Report the incident to the appropriate personnel

Click to download full resolution via product page

Caption: Emergency Response Workflow for a Benzyltriphenylphosphonium Chloride Spill.
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Fire-Fighting Measures

o Suitable extinguishing media: Use water spray, dry chemical, carbon dioxide, or chemical
foam.[1]

o Specific hazards: Irritating and highly toxic gases may be generated during a fire, including
carbon oxides, hydrogen chloride, and phosphorus oxides.[1]

» Protective equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[1]

Experimental Protocol: The Wittig Reaction

Benzyltriphenylphosphonium chloride is a common reagent in the Wittig reaction, which
converts aldehydes and ketones to alkenes. The following is an example of a microscale
protocol, with safety considerations emphasized.

Materials

o Benzyltriphenylphosphonium chloride (200 mg)
e 9-anthraldehyde (115 mg)
e Dichloromethane (1.0 mL)

e 50% Sodium hydroxide solution (0.26 mL)

Procedure

e Preparation: In a chemical fume hood, add 200 mg of benzyltriphenylphosphonium
chloride and 115 mg of 9-anthraldehyde to a small reaction tube. Add 1.0 mL of
dichloromethane.

e Reaction: Using a syringe, add 0.26 mL of a 50% NaOH solution dropwise to the reaction
tube. Mix the reagents thoroughly by flicking the tube after every few drops.

¢ Incubation: After the addition is complete, cap the reaction tube and shake it vigorously for
30 minutes.
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e Workup: Add 1.5 mL of water and 1.5 mL of dichloromethane to the tube. Shake to mix the
layers and then extract the organic layer.

Source: Adapted from Williamson, K.L., Macroscale and Microscale Organic Experiments,
1999.[6]

Safety Considerations for the Wittig Reaction

 All manipulations should be performed in a chemical fume hood.
o Wear appropriate PPE, including gloves, safety goggles, and a lab coat.
e Dichloromethane is a hazardous solvent and should be handled with care.

» 50% Sodium hydroxide is highly corrosive. Avoid contact with skin and eyes.

Disposal Considerations

e Dispose of benzyltriphenylphosphonium chloride and any contaminated materials as
hazardous waste.[1]

» Consult with your institution's environmental health and safety department for specific
disposal guidelines.

e Do not allow the chemical to enter drains or waterways.[1]

This guide is intended to provide comprehensive safety information for experienced
researchers. Always consult the most recent Safety Data Sheet from your supplier and your
institution's safety protocols before working with benzyltriphenylphosphonium chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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